Cas no 891107-40-7 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea
• CAS No: 891107-40-7
• MF: C₁₉H₁₇FN₄O₂S
• MW: 384.427285909653
• CID: 5516623
• Update Time: 2025-06-09

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-(6-methyl-2-benzothiazolyl)-
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea

• Inchi： 1S/C19H17FN4O2S/c1-11-2-7-15-16(8-11)27-19(22-15)23-18(26)21-13-9-17(25)24(10-13)14-5-3-12(20)4-6-14/h2-8,13H,9-10H2,1H3,(H2,21,22,23,26)
• InChI Key： CBODUNQESDZGFP-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NC1=NC2=CC=C(C)C=C2S1)=O

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea

Comprehensive Overview of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea (CAS No. 891107-40-7)

The compound 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea (CAS No. 891107-40-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrrolidinone core linked to a benzothiazole moiety via a urea bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in targeted drug discovery. The 4-fluorophenyl and 6-methyl-1,3-benzothiazol-2-yl groups in this compound suggest potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs). These features align with current trends in precision medicine, where compounds like 891107-40-7 are explored for their selectivity and low off-target effects.

From a synthetic chemistry perspective, the preparation of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea involves multi-step organic transformations, including urea coupling and heterocyclic ring formation. Its CAS No. 891107-40-7 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, which are paramount for reproducible results in bioassays.

The compound's potential applications extend to neurodegenerative disease research, where benzothiazole derivatives have shown promise in modulating protein aggregation. Additionally, its fluorophenyl group may enhance blood-brain barrier permeability, a key consideration in CNS drug development. These attributes make 891107-40-7 a subject of interest in academic and industrial labs focusing on Alzheimer's disease and Parkinson's disease therapeutics.

Environmental and safety profiles of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and hazardous byproducts, aligning with the global push for sustainable pharmaceutical manufacturing. This dual focus on efficacy and sustainability positions CAS No. 891107-40-7 as a compound of modern relevance.

In summary, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea represents a convergence of structural ingenuity and therapeutic potential. Its study addresses pressing questions in drug discovery, such as target selectivity and metabolic stability, while adhering to evolving safety standards. As research progresses, this compound may emerge as a cornerstone in the development of next-generation bioactive molecules.